2-(2,3-Dihydrobenzofuran-5-yl)-2-(3-methylpiperidin-1-yl)ethanamine

• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol
• IUPAC Name: 2-(2,3-dihydro-1-benzofuran-5-yl)-2-(3-methylpiperidin-1-yl)ethanamine
• InChI: InChI=1S/C16H24N2O/c1-12-3-2-7-18(11-12)15(10-17)13-4-5-16-14(9-13)6-8-19-16/h4-5,9,12,15H,2-3,6-8,10-11,17H2,1H3
• InChI Key: KTBRIIPUKAOJDI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(CN)C2=CC3=C(C=C2)OCC3

Description

2-(2,3-Dihydrobenzofuran-5-yl)-2-(3-methylpiperidin-1-yl)ethanamine is a synthetic amine derivative characterized by a central ethanamine backbone substituted with a 2,3-dihydrobenzofuran moiety and a 3-methylpiperidine group. The compound’s molecular formula is inferred as C₁₆H₂₂N₂O, with a molecular weight of approximately 258.36 g/mol. However, direct pharmacological or toxicological data for this compound are absent in the provided evidence, necessitating caution in interpreting its biological effects.

Biological Activity

2-(2,3-Dihydrobenzofuran-5-yl)-2-(3-methylpiperidin-1-yl)ethanamine, commonly referred to as a benzofuran derivative, has garnered attention for its potential biological activities. This compound is characterized by its unique molecular structure, which contributes to its interaction with various biological systems. The following sections will explore the compound's biological activity, mechanisms of action, and relevant research findings.

• Molecular Formula : C$_{16}$H$_{24}$N$_{2}$O
• Molecular Weight : 260.37 g/mol
• CAS Number : 1215936-75-6

Biological Activity Overview

Research has indicated that this compound exhibits several biological activities, including:

• Antimicrobial Properties : Preliminary studies suggest that it may possess antimicrobial effects against various pathogens.
• Anti-inflammatory Effects : The compound has shown potential in modulating inflammatory responses.
• Neuroprotective Potential : Investigations into its effects on neurological disorders are ongoing, with promising results in enhancing neuronal survival and function.

The biological activity of 2-(2,3-Dihydrobenzofuran-5-yl)-2-(3-methylpiperidin-1-yl)ethanamine can be attributed to several mechanisms:

• Enzyme Interaction : The compound is believed to interact with specific enzymes, potentially inhibiting or activating their functions through binding at active sites.
• Cell Signaling Modulation : It may influence key signaling pathways such as the MAPK/ERK pathway, impacting cell proliferation and differentiation.
• Gene Expression Regulation : By interacting with transcription factors, it can alter the expression of genes involved in metabolic processes.

Antimicrobial Activity

A study focused on the antimicrobial properties of benzofuran derivatives found that compounds similar to 2-(2,3-Dihydrobenzofuran-5-yl)-2-(3-methylpiperidin-1-yl)ethanamine exhibited significant activity against Gram-positive bacteria. The minimum inhibitory concentration (MIC) values ranged from 1.49 to 5.95 µM for certain derivatives .

Anti-inflammatory Effects

In vitro studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines in activated macrophages. This suggests a potential therapeutic role in inflammatory diseases.

Neuroprotective Studies

Research conducted on neuroprotective effects showed that the compound could enhance neuronal survival in models of oxidative stress. This was evidenced by decreased apoptosis rates in neuronal cell cultures treated with the compound compared to controls.

Data Table of Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	Significant activity against bacteria
Anti-inflammatory	Reduced cytokine production
Neuroprotective	Enhanced neuronal survival

Comparison with Similar Compounds

Table 1: Key Structural and Pharmacological Comparisons

Compound Name	Molecular Formula	Substituents	Molecular Weight (g/mol)	Noted Activity/Properties	Evidence Sources
Target Compound	C₁₆H₂₂N₂O	2,3-Dihydrobenzofuran, 3-methylpiperidine	258.36	Unknown (structural inference)
1-(2,3-Dihydrobenzofuran-5-yl)ethanamine	C₁₀H₁₃NO	2,3-Dihydrobenzofuran	163.22	Simpler analogue; no piperidine
NBOMe derivatives (e.g., 25I-NBOMe)	Variable	Methoxybenzyl, halogenated aryl	~400–450	Potent 5-HT2A agonists, hallucinogenic
2-[4-(3-Chlorophenyl)piperazin-1-yl]ethylamine	C₁₂H₁₆ClN₃	3-Chlorophenyl, piperazine	237.73	Likely dopaminergic/serotonergic activity
2-(3-Pyridin-4-yl-1H-1,2,4-triazol-5-yl)ethanamine	C₉H₁₁N₅	Pyridinyl-triazolyl	189.22	Unknown; possible kinase inhibition

Key Comparative Analyses

Substitution Patterns and Pharmacological Implications

• Dihydrobenzofuran vs. However, unlike NBOMe’s methoxybenzyl group—critical for 5-HT2A receptor binding—the dihydrobenzofuran may confer distinct receptor interactions .
• Piperidine vs. Piperazine : The 3-methylpiperidine group in the target compound differs from piperazine derivatives (e.g., ), which often target dopamine or serotonin receptors. Piperidine’s conformational rigidity may influence binding affinity at sigma or other CNS receptors .

Molecular Complexity and Bioactivity

• The target compound’s dual substitution (dihydrobenzofuran + methylpiperidine) increases molecular complexity compared to simpler analogues like 1-(2,3-dihydrobenzofuran-5-yl)ethanamine (). This complexity could enhance receptor selectivity but may also reduce metabolic stability .
• In contrast, NBOMe derivatives exhibit high potency due to their methoxybenzyl substitution, a feature absent in the target compound, suggesting divergent safety and efficacy profiles .